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Compound of Interest

Compound Name: A-28086B

Cat. No.: B1254339 Get Quote

CAS Number: 58439-94-4

Chemical Formula: C₄₃H₇₀O₁₁

Molecular Weight: 763.02 g/mol

This technical guide provides an in-depth overview of A-28086B, a polyether ionophore

antibiotic also known as Narasin B. This document is intended for researchers, scientists, and

drug development professionals interested in the chemical properties, biological activity, and

experimental considerations of this compound.

Chemical and Physical Properties
A-28086B is a component of the narasin complex, which is produced by the fermentation of

Streptomyces aureofaciens. The narasin complex is primarily composed of Narasin A

(approximately 96%), with smaller amounts of Narasin B (A-28086B), D, and I. Like other

polyether ionophores, A-28086B is a lipophilic molecule capable of forming complexes with

metal cations and transporting them across biological membranes.

Table 1: Physicochemical Properties of A-28086B
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Property Value Reference

CAS Number 58439-94-4 N/A

Chemical Formula C₄₃H₇₀O₁₁ N/A

Molecular Weight 763.02 g/mol N/A

Appearance
White to off-white crystalline

powder
General knowledge

Solubility

Soluble in methanol, ethanol,

acetone, chloroform, and ethyl

acetate. Insoluble in water.

[1]

Mechanism of Action
The primary mechanism of action for A-28086B, like other carboxylic ionophores, is the

disruption of ion gradients across cellular membranes. This is achieved by binding to and

transporting monovalent cations, such as potassium (K⁺) and sodium (Na⁺), across the lipid

bilayer. This transport disrupts the electrochemical potential of the membrane, leading to a

cascade of downstream effects that ultimately result in cell death.
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Mechanism of Ionophore Action

Biological Activity
The biological activity of the narasin complex has been primarily characterized by its

antimicrobial and anticoccidial properties. Limited data is available specifically for A-28086B,

therefore the following data for "narasin" should be considered representative of the complex.

Antimicrobial Activity
Narasin exhibits potent activity against Gram-positive bacteria, but is largely ineffective against

Gram-negative bacteria. This is attributed to the outer membrane of Gram-negative bacteria

acting as a permeability barrier.

Table 2: Minimum Inhibitory Concentrations (MIC) of Narasin Against Various Microorganisms
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Microorganism
MIC Range
(µg/mL)

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL) Reference

Staphylococcus

pseudintermediu

s (MSSP)

0.06 - 0.25 0.125 0.125 [2]

Staphylococcus

pseudintermediu

s (MDRSP)

0.06 - 0.25 0.125 0.125 [2]

β-haemolytic

Streptococcus

spp.

0.06 - 0.25 0.125 0.125 [2]

Malassezia

pachydermatis
32 - >128 N/A N/A [2]

Enterococcus

faecium
0.06 - 0.5 0.125 - 0.25 N/A

MSSP: Methicillin-susceptible Staphylococcus pseudintermedius; MDRSP: Multidrug-resistant

Staphylococcus pseudintermedius

Cytotoxicity
Studies on the cytotoxicity of narasin have been conducted on various cell lines. It is important

to note that the cytotoxic effects are a direct consequence of the ionophoric activity and are not

specific to cancer cells.

Table 3: Cytotoxicity of Narasin (as EC₅₀ in µM) in Different Cell Lines
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Cell Line Assay EC₅₀ (µM) Reference

HepG2 (Human

Hepatoma)
MTT Not specified

LMH (Chicken

Hepatoma)
MTT Not specified

L6 (Rat Myoblasts) MTT Not specified

EC₅₀ values were determined after 24 hours of incubation. The original paper did not provide

specific EC₅₀ values in the abstract.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of A-28086B are not readily

available in the public domain. However, standard methodologies for testing antimicrobial

susceptibility and cytotoxicity can be adapted.

Antimicrobial Susceptibility Testing (Broth
Microdilution)
This protocol is based on the methodology described for determining the MIC of narasin

against clinical isolates.
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Antimicrobial Susceptibility Testing Workflow

Preparation of Inoculum: Bacterial or yeast isolates are subcultured on appropriate agar

plates. Colonies are then suspended in a suitable broth to a standardized turbidity.

Serial Dilution: A-28086B is serially diluted in a 96-well microtiter plate using an appropriate

broth medium to achieve a range of concentrations.

Inoculation: Each well is inoculated with the prepared microbial suspension.

Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).
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MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest

concentration of A-28086B that completely inhibits visible growth of the microorganism.

Analytical Method for Detection in Tissues (LC-MS/MS)
The following is a generalized workflow based on a method for the determination of narasin in

animal tissues.
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Analytical Workflow for Tissue Analysis

Sample Preparation: Tissue samples are homogenized.

Extraction: The homogenized sample is extracted with a suitable organic solvent (e.g.,

methanol or a hexane/ethyl acetate mixture).

Purification: The extract is purified using techniques such as solid-phase extraction (SPE) to

remove interfering substances.

LC-MS/MS Analysis: The purified extract is analyzed by liquid chromatography-tandem mass

spectrometry (LC-MS/MS) for the detection and quantification of A-28086B.

Conclusion
A-28086B is a polyether ionophore antibiotic with demonstrated antimicrobial activity,

particularly against Gram-positive bacteria. Its mechanism of action, shared with other

ionophores, involves the disruption of cellular ion homeostasis. While specific data for A-
28086B is limited, the information available for the narasin complex provides a strong

foundation for further research. The experimental protocols outlined in this guide can be

adapted for the in-depth investigation of A-28086B's biological properties and potential

applications. As with all research chemicals, appropriate safety precautions should be taken

when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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